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Compound of Interest

Compound Name: Yuankanin

Cat. No.: B1683530 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document is intended for research purposes only and not for human or

veterinary use. The safety and handling guidelines compiled herein are based on available data

for Yuankanin and structurally related flavonoid compounds. A specific, official Safety Data

Sheet (SDS) for Yuankanin is not publicly available; therefore, all handling and safety

procedures should be conducted with caution and in accordance with standard laboratory

safety practices for novel chemical entities.

Chemical and Physical Properties
Yuankanin is a flavonoid glycoside, specifically a genkwanin-5-bioside, where the sugar moiety

consists of xylose and glucose. It is a natural product that can be isolated from the aerial parts

of plants such as Gnidia involucrata and Daphne genkwa.

Table 1: Chemical and Physical Data for Yuankanin
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Property Value Citations

IUPAC Name

2-(4-hydroxyphenyl)-7-

methoxy-5-

[(2S,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-

[[(2S,3R,4S,5R)-3,4,5-

trihydroxyoxan-2-

yl]oxymethyl]oxan-2-

yl]oxychromen-4-one

[1]

Synonyms
Yuankanin, Genkwanin-5-

bioside
[1][2]

CAS Number 77099-20-8 [1][2]

Molecular Formula C₂₇H₃₀O₁₄ [3]

Molecular Weight 578.5 g/mol [1][3]

Appearance Powder [4]

Purity
Typically ≥95% or ≥98% for

research-grade material.
[3][5]

Solubility
Soluble in DMSO, Pyridine,

Methanol, and Ethanol.
[4]

Storage

Short term (days to weeks): 0 -

4°C, dry and dark. Long term

(months to years): -20°C.

[6]

Safety and Handling Guidelines
As a specific Safety Data Sheet for Yuankanin is not available, the following guidelines are

based on toxicological data from the source plants and safety information for the structurally

related compound, Genkwanin. The source plants, particularly from the Daphne genus, are

known to have toxic properties. Therefore, Yuankanin should be handled with care, assuming

it may have irritant and toxic properties.
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Hazard Identification
Based on the GHS classification for the structurally similar compound Genkwanin, the following

hazards should be considered:

Table 2: Postulated GHS Hazard Classification for Yuankanin

Hazard Class Category Hazard Statement
Basis of
Classification

Acute Toxicity, Oral 4
H302: Harmful if

swallowed

GHS classification for

Genkwanin.[5]

Skin Irritation 2
H315: Causes skin

irritation

General precaution for

novel powders.

Eye Irritation 2A
H319: Causes serious

eye irritation

General precaution for

novel powders.

Specific Target Organ

Toxicity (Single

Exposure)

3
H335: May cause

respiratory irritation

General precaution for

fine powders.

Handling and Personal Protective Equipment (PPE)
A systematic approach to handling Yuankanin powder is essential to minimize exposure.
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Preparation Powder Handling Cleanup and Disposal

Consult Safety
Information

Don Appropriate PPE
(Lab coat, gloves, goggles)

Work in a Ventilated
Enclosure (Fume Hood)

Weigh Powder Carefully
to Avoid Aerosolization

Prepare Stock Solution
(e.g., in DMSO) Decontaminate Surfaces Dispose of Waste in

Accordance with Regulations
Remove PPE and

Wash Hands
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

